Cas no 1556247-23-4 (methyl 3-(aminomethyl)cyclopentane-1-carboxylate)

• Product Name: methyl 3-(aminomethyl)cyclopentane-1-carboxylate
• CAS No: 1556247-23-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 2136620
• Update Time: 2025-10-18

methyl 3-(aminomethyl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(aminomethyl)cyclopentanecarboxylate
• methyl 3-(aminomethyl)cyclopentane-1-carboxylate
• methyl3-(aminomethyl)cyclopentane-1-carboxylate
• CID 84038672
• Cyclopentanecarboxylic acid, 3-(aminomethyl)-, methyl ester

• Inchi： 1S/C8H15NO2/c1-11-8(10)7-3-2-6(4-7)5-9/h6-7H,2-5,9H2,1H3
• InChI Key： BXDPYABJKQOJKC-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(CN)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 219.2±13.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Additional information on methyl 3-(aminomethyl)cyclopentane-1-carboxylate

Comprehensive Overview of Methyl 3-(Aminomethyl)cyclopentane-1-carboxylate (CAS No. 1556247-23-4)

Methyl 3-(aminomethyl)cyclopentane-1-carboxylate (CAS No. 1556247-23-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, features a cyclopentane ring substituted with both an aminomethyl group and a methyl ester moiety. Its molecular formula and precise structure make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules and fine chemicals.

The growing interest in methyl 3-(aminomethyl)cyclopentane-1-carboxylate is driven by its versatility in drug discovery and material science. Researchers are exploring its role as a building block for novel therapeutics, including central nervous system (CNS) agents and enzyme inhibitors. The compound's cyclopentane backbone and functional groups allow for diverse chemical modifications, making it a hotspot for innovation in medicinal chemistry. Recent studies highlight its potential in addressing unmet medical needs, aligning with trends in personalized medicine and targeted drug delivery.

From a synthetic perspective, CAS No. 1556247-23-4 is often synthesized via multi-step organic reactions, including reductive amination and esterification. Its purity and stability are critical for downstream applications, prompting advancements in analytical techniques such as HPLC and NMR for quality control. The compound's solubility in polar solvents like methanol and water further enhances its utility in laboratory and industrial settings. As sustainability gains traction, greener synthesis methods for such intermediates are also being investigated, reflecting the broader shift toward eco-friendly chemistry.

In the context of user search trends, queries related to "methyl 3-(aminomethyl)cyclopentane-1-carboxylate uses" and "CAS 1556247-23-4 suppliers" have surged, indicating strong market demand. Professionals frequently seek information on its spectroscopic data, safety profiles, and commercial availability. Additionally, discussions on platforms like ResearchGate and PubMed often focus on its role in peptidomimetics and prodrug design—a testament to its interdisciplinary relevance. Addressing these queries, this overview emphasizes both foundational knowledge and cutting-edge applications.

Looking ahead, methyl 3-(aminomethyl)cyclopentane-1-carboxylate is poised to play a pivotal role in advancing synthetic methodologies and therapeutic innovations. Its compatibility with automated synthesis platforms and high-throughput screening aligns with the rise of AI-driven drug discovery, a trending topic in scientific communities. By integrating traditional chemistry with modern computational tools, researchers can unlock new possibilities for this compound, reinforcing its status as a cornerstone in contemporary chemical research.